Cas no 1361714-49-9 (Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid
• CAS No: 1361714-49-9
• MF: C₁₄H₉Cl₂FO₃
• MW: 315.123865842819
• CID: 4996220
• Update Time: 2025-10-25

Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO3/c15-8-4-2-5-9(16)11(8)7-3-1-6-10(17)12(7)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： AWSPFHPQXDAFCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C=1C(C(=O)O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid

Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic Acid: A Comprehensive Overview

Hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid is a compound with the CAS number 1361714-49-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, including the presence of a hydroxyl group, dichloro substitution, and a fluoro group on a biphenyl ring system. The acetic acid moiety further adds to its functional diversity, making it a versatile molecule for various applications.

The molecular structure of hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid is characterized by a biphenyl system, where two phenyl rings are connected by a single bond. The substituents on the biphenyl ring include hydroxyl (-OH), dichloro (-Cl), and fluoro (-F) groups, which are strategically positioned at specific positions to influence the compound's chemical reactivity and biological activity. The acetic acid group (-CH₂COOH) attached to the biphenyl system further enhances its functional properties, making it a valuable compound in synthetic chemistry and drug design.

Recent studies have highlighted the potential of hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid in various therapeutic areas. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. The compound's ability to modulate enzyme activity and interact with cellular pathways has been extensively investigated, paving the way for its application in drug discovery.

In terms of synthesis, hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid can be prepared through a variety of organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. These methods allow for precise control over the substitution patterns on the biphenyl ring, ensuring high purity and structural integrity. The use of advanced catalysts and reaction conditions has further improved the efficiency and scalability of these synthetic routes.

The pharmacological properties of hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid have been studied in detail. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for treating chronic inflammatory diseases. Additionally, its ability to inhibit key enzymes involved in cancer progression has been reported in recent clinical trials, underscoring its potential as an anticancer agent.

From an environmental perspective, hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid has been evaluated for its biodegradability and ecological impact. Studies suggest that under specific environmental conditions, the compound undergoes rapid degradation, minimizing its persistence in ecosystems. This finding is particularly relevant for industries engaged in chemical manufacturing and waste management.

In conclusion, hydroxy-(2',6'-dichloro-3-fluoro-biphenyl-2-yl)-acetic acid is a multifaceted compound with significant implications in chemistry and pharmacology. Its unique structure, coupled with advanced synthetic methodologies and promising biological activities, positions it as a key player in drug development and material science. As research continues to unravel its full potential, this compound is expected to contribute significantly to advancing therapeutic interventions and sustainable chemical practices.